Cas no 96646-72-9 (D-Glucopyranose,2-O-(2,3,4-tri-O-acetyl-6-deoxy-a-L-mannopyranosyl)-, tetraacetate (9CI))

D-Glucopyranose,2-O-(2,3,4-tri-O-acetyl-6-deoxy-a-L-mannopyranosyl)-, tetraacetate (9CI) structure
96646-72-9 structure
Product Name:D-Glucopyranose,2-O-(2,3,4-tri-O-acetyl-6-deoxy-a-L-mannopyranosyl)-, tetraacetate (9CI)
CAS No:96646-72-9
MF:C26H36O17
MW:620.55385017395
CID:810818
PubChem ID:44148600
Update Time:2025-04-19

D-Glucopyranose,2-O-(2,3,4-tri-O-acetyl-6-deoxy-a-L-mannopyranosyl)-, tetraacetate (9CI) Chemical and Physical Properties

Names and Identifiers

    • D-Glucopyranose,2-O-(2,3,4-tri-O-acetyl-6-deoxy-a-L-mannopyranosyl)-, tetraacetate (9CI)
    • [(2R,3R,4S,5R)-3,4,6-triacetyloxy-5-[(2S,3R,4R,5S,6S)-3,4,5-triacetyloxy-6-methyloxan-2-yl]oxyoxan-2-yl]methyl acetate
    • 2-O-(2,3,4-tri-O-acetyl-6-deoxy-alpha-L-mannopyranosyl)-D-glucose tetraacetate
    • 1,3,4,6-Tetra-O-acetyl-2-O-(2,3,4-tri-O-acetyl-6-deoxyhexopyranosyl)hexopyranose
    • EINECS 306-222-7
    • D-Glucopyranose, 2-O-(2,3,4-tri-O-acetyl-6-deoxy-alpha-L-mannopyranosyl)-, tetraacetate
    • 96646-72-9
    • DTXSID90914405
    • Inchi: 1S/C26H36O17/c1-10-19(36-12(3)28)21(38-14(5)30)23(40-16(7)32)25(35-10)43-24-22(39-15(6)31)20(37-13(4)29)18(9-34-11(2)27)42-26(24)41-17(8)33/h10,18-26H,9H2,1-8H3/t10-,18+,19-,20+,21+,22-,23+,24+,25-,26?/m0/s1
    • InChI Key: PXSGTFALWGIXGH-BDAFYXQLSA-N
    • SMILES: O([C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)OC(C)=O)OC(C)=O)OC(C)=O)[C@H]1C(OC(C)=O)O[C@H](COC(C)=O)[C@H]([C@@H]1OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 620.19524968g/mol
  • Monoisotopic Mass: 620.19524968g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 17
  • Complexity: 1070
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 212Ų
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